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Compound Name: Cimicifugic Acid B

Cat. No.: B1239078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cimicifugic Acid B is a naturally occurring phenylpropanoid derivative that has garnered

significant interest in the scientific community for its notable biological activities. As a member

of the cimicifugic acid family, it is primarily isolated from various species of the genus

Cimicifuga (also known as Actaea), a plant with a long history of use in traditional medicine.

This technical guide provides a comprehensive overview of the discovery, chemical structure

elucidation, and key biological properties of Cimicifugic Acid B, with a focus on its potential as

a therapeutic agent.

Discovery and Isolation
Cimicifugic Acid B was first reported as one of several new fukiic acid esters isolated from

Cimicifuga species. The initial discovery and characterization of this class of compounds were

part of broader phytochemical investigations into the constituents of these medicinal plants.

The isolation of Cimicifugic Acid B and its congeners has been achieved through various

chromatographic techniques, with centrifugal partition chromatography (CPC) proving to be a

particularly effective method for separating these acidic compounds from the complex plant

matrix.
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The chemical structure of Cimicifugic Acid B was elucidated through a combination of

spectroscopic techniques, primarily nuclear magnetic resonance (NMR) spectroscopy and

mass spectrometry (MS). It is characterized as a hydroxycinnamic acid ester of fukiic acid. The

systematic IUPAC name for Cimicifugic Acid B is (2R,3S)-2-[(3,4-dihydroxyphenyl)methyl]-2-

hydroxy-3-[(E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoyl]oxybutanedioic acid[1]. Its chemical

formula is C₂₁H₂₀O₁₁ with a molecular weight of 448.38 g/mol [1][2].

Physicochemical and Spectroscopic Data
A comprehensive understanding of the physicochemical and spectroscopic properties of

Cimicifugic Acid B is essential for its identification, characterization, and further development.

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₁H₂₀O₁₁ [1][2]

Molecular Weight 448.38 g/mol [1][2]

CAS Number 205114-66-5

Note: Experimentally determined melting point and specific optical rotation data are not

consistently reported in the reviewed literature.

Spectroscopic Data
The structural elucidation of Cimicifugic Acid B relies heavily on NMR and mass

spectrometry. Below is a summary of the key spectroscopic data.

Mass Spectrometry Data

Ionization Mode Precursor Ion (m/z) Key Fragment Ions (m/z)

Negative [M-H]⁻ 447.094

Note: While complete ¹H and ¹³C NMR data tables are not available in a single comprehensive

source, the structure has been confirmed through detailed 1D and 2D NMR experiments as
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reported in the literature.

Biological Activity and Therapeutic Potential
Cimicifugic Acid B has demonstrated a range of biological activities, with its antioxidant and

anticancer properties being the most extensively studied.

Antioxidant Activity
Cimicifugic Acid B exhibits potent antioxidant activity, as evidenced by its ability to scavenge

free radicals.

Assay IC₅₀ (µM) Reference

DPPH Radical Scavenging 21 [3]

Anticancer Activity
Recent studies have highlighted the significant antiproliferative and cytotoxic potential of

Cimicifugic Acid B against various cancer cell lines. Its anticancer effects are attributed to its

ability to induce apoptosis and modulate key signaling pathways involved in cancer

progression.

Cell Line Activity Reference

Cervical Cancer (C33A) Antiproliferative, Pro-apoptotic [4]

Human Colon Cancer

(HCT116)
Antiproliferative [5]

Note: While specific IC₅₀ values against a broad panel of cancer cell lines are not yet fully

compiled in the literature, the existing data strongly supports its potential as an anticancer

agent.

Signaling Pathway Modulation
Cimicifugic Acid B exerts its biological effects by modulating critical cellular signaling

pathways, primarily the Hedgehog and apoptosis pathways.
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Hedgehog Signaling Pathway
The Hedgehog (Hh) signaling pathway is crucial during embryonic development and its

aberrant activation is implicated in the development of several cancers. Cimicifugic Acid B
has been shown to downregulate this pathway, contributing to its anticancer effects. It has been

found to modulate the expression of key pathway components, including Smoothened (Smo)

and the Gli family of transcription factors[4].
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Figure 1: Modulation of the Hedgehog Signaling Pathway by Cimicifugic Acid B.
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Apoptosis Pathway
Cimicifugic Acid B has been demonstrated to induce apoptosis in cancer cells through both

the intrinsic and extrinsic pathways. This involves the activation of key caspases and

modulation of the Bax/Bcl-2 ratio. Specifically, it has been shown to activate caspase-3,

caspase-8, and caspase-9[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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